Cas no 1203074-24-1 (1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203074-24-1
• MF: C₂₀H₂₄ClN₃O₃S
• MW: 421.94086265564
• CID: 6092084
• PubChem ID: 30373317
• Update Time: 2025-05-19

1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• Urea, N-[(4-chlorophenyl)methyl]-N'-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-7-quinolinyl]-
• AKOS024512861
• 1-(4-chlorobenzyl)-3-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• F5533-0138
• 1203074-24-1
• 1-[(4-chlorophenyl)methyl]-3-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• 1-[(4-chlorophenyl)methyl]-3-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• VU0646706-1

• Inchi： 1S/C20H24ClN3O3S/c1-2-12-28(26,27)24-11-3-4-16-7-10-18(13-19(16)24)23-20(25)22-14-15-5-8-17(21)9-6-15/h5-10,13H,2-4,11-12,14H2,1H3,(H2,22,23,25)
• InChI Key： ZUWBXZGLKUFQON-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NC1=CC2=C(C=C1)CCCN2S(CCC)(=O)=O)=O

Computed Properties

• Exact Mass: 421.1226905g/mol
• Monoisotopic Mass: 421.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Professional Introduction to Compound with CAS No 1203074-24-1 and Product Name: 1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

The compound with the CAS number 1203074-24-1 and the product name 1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic ureas that have garnered considerable attention due to their potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a tetrahydroquinoline core and a propane-1-sulfonyl moiety, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. These compounds have been extensively explored for their pharmacological effects, particularly in the treatment of various neurological and inflammatory disorders. The presence of the 4-chlorophenylmethyl group in this compound adds another layer of complexity, influencing its interaction with biological targets. This group is known to enhance binding affinity and selectivity, making it a valuable component in drug design.

The propane-1-sulfonyl group is another critical feature of this compound. Sulfonamide derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the tetrahydroquinoline scaffold suggests that the compound may exhibit similar therapeutic effects. Furthermore, the urea linkage in the molecule can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity.

In the context of current research, this compound has been investigated for its potential role in modulating enzymatic activity. Specifically, studies have focused on its interaction with enzymes involved in inflammation pathways. The tetrahydroquinoline core is known to mimic natural bioactive molecules, thereby interfering with disease-causing mechanisms. Preliminary in vitro experiments have shown promising results regarding its ability to inhibit key inflammatory enzymes such as COX-2 and LOX.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the process and produce sufficient quantities for further investigation. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex tetrahydroquinoline ring system efficiently.

From a pharmacokinetic perspective, the physicochemical properties of this compound are critical for determining its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of both lipophilic and hydrophilic moieties balances its solubility characteristics, potentially improving bioavailability. Additionally, computational modeling has been utilized to predict how the molecule interacts with biological targets at an atomic level. These simulations have provided valuable insights into optimizing the structure for enhanced efficacy.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic strategies against resistant pathogens. The rise of multidrug-resistant bacteria has necessitated the discovery of new antibiotics with unique mechanisms of action. The structural features of this compound make it a promising candidate for further exploration in this area. Researchers are particularly interested in how it interacts with bacterial enzymes responsible for essential metabolic pathways.

The role of sulfonamide derivatives in antibiotic development cannot be overstated. These compounds have historically played a pivotal role in combating bacterial infections due to their ability to disrupt vital cellular processes. By targeting specific enzymes or receptors overexpressed in pathogens but absent or less abundant in human cells, sulfonamides offer a selective therapeutic approach. The current compound under discussion inherits these advantageous properties while adding novel structural elements that may enhance its clinical potential.

Future directions for research on this compound include exploring its efficacy in animal models and eventually human clinical trials if preclinical data remains positive. Investigating its mechanism of action will also provide deeper insights into how it modulates biological pathways relevant to disease progression or inhibition thereof. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits.

The development of new chemical entities like 1-(4-chlorophenyl)methyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea underscores the ongoing innovation within pharmaceutical research communities worldwide. Advances in synthetic methodologies coupled with improved computational tools continue to accelerate the discovery pipeline toward addressing unmet medical needs efficiently and effectively.